Cas no 2248377-37-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-cyanopropyl)-1H-indole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-cyanopropyl)-1H-indole-3-carboxylate
• CAS No: 2248377-37-7
• MF: C₂₁H₁₅N₃O₄
• MW: 373.361504793167
• CID: 6462031
• PubChem ID: 165733185
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-cyanopropyl)-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-cyanopropyl)-1H-indole-3-carboxylate
• 2248377-37-7
• EN300-6522838

• Inchi： 1S/C21H15N3O4/c22-11-5-6-12-23-13-17(14-7-3-4-10-18(14)23)21(27)28-24-19(25)15-8-1-2-9-16(15)20(24)26/h1-4,7-10,13H,5-6,12H2
• InChI Key： KFEFFKSFGDDIDY-UHFFFAOYSA-N
• SMILES： O(C(C1=CN(CCCC#N)C2C=CC=CC=21)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 373.10625597g/mol
• Monoisotopic Mass: 373.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-cyanopropyl)-1H-indole-3-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-cyanopropyl)-1H-indole-3-carboxylate (CAS: 2248377-37-7)

In recent years, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-cyanopropyl)-1H-indole-3-carboxylate (CAS: 2248377-37-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-cyanopropyl)-1H-indole-3-carboxylate involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on green chemistry principles to minimize environmental impact. The incorporation of the 3-cyanopropyl group and the isoindole-1,3-dione moiety has been identified as critical for the compound's biological activity, as these structural elements facilitate interactions with target proteins.

From a pharmacological perspective, this compound has demonstrated notable efficacy in preclinical models. Research has highlighted its role as a potent inhibitor of specific kinases and proteases, which are often implicated in cancer and inflammatory diseases. For instance, in vitro studies have shown that the compound effectively disrupts the activity of key signaling pathways, such as the NF-κB pathway, thereby reducing inflammation and tumor growth. These findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-cyanopropyl)-1H-indole-3-carboxylate could serve as a lead compound for the development of novel therapeutics.

In addition to its kinase and protease inhibitory properties, recent investigations have explored the compound's potential in addressing neurodegenerative disorders. Preliminary data indicate that it may modulate the aggregation of misfolded proteins, such as alpha-synuclein and tau, which are associated with Parkinson's and Alzheimer's diseases, respectively. These insights open new avenues for research into the compound's neuroprotective effects and its applicability in treating complex neurological conditions.

Despite these promising results, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-cyanopropyl)-1H-indole-3-carboxylate represents a compelling candidate for drug development, with its multifaceted biological activities and therapeutic potential. Continued research into its mechanism of action, pharmacokinetics, and safety profile will be crucial for realizing its full clinical potential. This compound exemplifies the intersection of chemical innovation and biological discovery, offering hope for novel treatments in oncology, inflammation, and neurodegeneration.